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Compound of Interest

Compound Name: 3-Methyl-3-penten-1-ol

Cat. No.: B155299 Get Quote

3-Methyl-3-penten-1-ol: A Technical Guide
CAS Number: 1708-99-2

This technical guide provides an in-depth overview of 3-Methyl-3-penten-1-ol, a valuable

chemical intermediate. The information is intended for researchers, scientists, and

professionals in drug development and fine chemical synthesis.

Core Chemical Information
Synonyms: 3-Methylpent-3-en-1-ol

3-Methyl-3-penten-1-ol is a tertiary alcohol with applications primarily in the flavor and

fragrance industry. Its chemical structure and properties make it a subject of interest for various

organic syntheses.

Physical Constants
A compilation of the key physical and chemical properties of 3-Methyl-3-penten-1-ol is
presented in the table below for easy reference and comparison.
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Property Value

CAS Number 1708-99-2

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol

Density 0.845 g/cm³

Boiling Point 142.3 °C at 760 mmHg

Melting Point 22.55 °C (estimate)

Flash Point 58 °C

Vapor Pressure 2.28 mmHg at 25 °C

Refractive Index 1.44

LogP 1.335

Experimental Protocols
Detailed methodologies for the synthesis and purification of 3-Methyl-3-penten-1-ol are

provided below. These protocols are based on established principles of organic chemistry and

are intended to serve as a guide for laboratory preparation.

Synthesis via Grignard Reaction
A common and effective method for the synthesis of tertiary alcohols such as 3-Methyl-3-
penten-1-ol is the Grignard reaction. This involves the reaction of a Grignard reagent with a

suitable ketone.

Reaction Scheme:

A plausible retrosynthetic analysis suggests the reaction of a propenyl Grignard reagent with

acetone, or alternatively, an ethyl Grignard reagent with methyl vinyl ketone. A generalized

protocol for a Grignard synthesis of a tertiary alcohol is as follows:

Materials:
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Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

An appropriate alkyl or vinyl halide (e.g., 3-bromo-2-methylpropene)

A suitable ketone (e.g., acetone)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Procedure:

Preparation of the Grignard Reagent:

All glassware must be thoroughly dried to exclude moisture.

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place

magnesium turnings.

Add a small amount of anhydrous diethyl ether and a crystal of iodine to initiate the

reaction.

Slowly add a solution of the alkyl/vinyl halide in anhydrous ether from the dropping funnel.

The reaction is exothermic and should be controlled by the rate of addition and, if

necessary, an ice bath.

Once the addition is complete, the mixture is typically refluxed gently to ensure complete

formation of the Grignard reagent.

Reaction with the Ketone:

Cool the Grignard reagent solution in an ice bath.

Slowly add a solution of the ketone in anhydrous ether from the dropping funnel. Maintain

a low temperature to control the exothermic reaction.
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After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified period to ensure completion.

Work-up and Isolation:

The reaction mixture is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. This will hydrolyze the magnesium alkoxide salt formed.

The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed by rotary evaporation to yield the crude tertiary

alcohol.

Purification Protocol
The crude 3-Methyl-3-penten-1-ol can be purified using a combination of extraction and

distillation. For higher purity, column chromatography may be employed.

Workflow for Purification:

Liquid-Liquid Extraction:

The crude product is dissolved in a suitable organic solvent (e.g., diethyl ether or

dichloromethane).

The organic solution is washed sequentially with dilute acid, saturated sodium bicarbonate

solution, and brine to remove any unreacted starting materials and by-products.

Drying and Concentration:

The washed organic layer is dried over an anhydrous drying agent like sodium sulfate or

magnesium sulfate.

The drying agent is removed by filtration, and the solvent is evaporated under reduced

pressure.

Fractional Distillation:
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The concentrated crude product is purified by fractional distillation under reduced pressure

to separate the desired alcohol from impurities with different boiling points.

Column Chromatography (Optional):

For very high purity, the distilled product can be further purified by silica gel column

chromatography using an appropriate solvent system (e.g., a mixture of hexane and ethyl

acetate).

Visualizations
The following diagrams illustrate the logical workflow for the synthesis and purification of 3-
Methyl-3-penten-1-ol.
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Caption: Logical workflow for the synthesis and purification of 3-Methyl-3-penten-1-ol.
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Caption: Experimental setup for the Grignard reaction stage.

To cite this document: BenchChem. [3-Methyl-3-penten-1-ol CAS number and physical
constants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155299#3-methyl-3-penten-1-ol-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

